Cas no 2229426-87-1 (3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 2229426-87-1
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6406715
• PubChem ID: 165966952
• Update Time: 2025-10-28

3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-amine
• EN300-1764937
• 2229426-87-1

• Inchi： 1S/C13H21NO/c1-10-11(8-13(2,3)9-14)6-5-7-12(10)15-4/h5-7H,8-9,14H2,1-4H3
• InChI Key： AVAIWKSZPWZOAN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C)CC(C)(C)CN

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-amine

Introduction to 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-amine (CAS No. 2229426-87-1)

3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-amine (CAS No. 2229426-87-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its substituted phenyl and alkyl groups, which contribute to its distinct physicochemical properties.

The molecular formula of 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-amine is C₁₃H₁₉NO, with a molecular weight of approximately 205.30 g/mol. The compound features a central amine group attached to a 3-methoxy-2-methylphenyl moiety and a 2,2-dimethylpropane chain. These structural elements endow the molecule with specific interactions and binding affinities that are of interest in drug design and development.

In the context of medicinal chemistry, 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-amine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have focused on its pharmacological properties, including its ability to modulate various biological targets such as receptors, enzymes, and ion channels. For instance, research has shown that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions.

The pharmacokinetic profile of 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-amine is another area of active investigation. Studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further preclinical and clinical evaluation. Its high lipophilicity and low molecular weight contribute to its good bioavailability and tissue penetration, which are crucial factors for effective drug delivery.

In addition to its potential therapeutic applications, 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-amine has also been studied for its use as an intermediate in the synthesis of other bioactive compounds. The versatility of this molecule allows it to serve as a building block for the creation of more complex structures with enhanced biological activities. For example, researchers have utilized this compound as a starting material in the synthesis of novel antiviral agents and anti-inflammatory drugs.

The safety profile of 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-amine is an important consideration in its development as a pharmaceutical agent. Toxicological studies have indicated that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-amine (CAS No. 2229426-87-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.